Cas no 68740-31-8 (3-Nitro-4-(propylamino)benzoic acid)

68740-31-8 structure
Product Name:3-Nitro-4-(propylamino)benzoic acid
CAS No:68740-31-8
Molecular Formula:C10H12N2O4
Molecular Weight:224.21328
MDL:MFCD02089273
CID:821127
PubChem ID:11715556
3-Nitro-4-(propylamino)benzoic acid Properties
Names and Identifiers
-
- 3-Nitro-4-(propylamino)benzoic acid
- 3-NITRO-4-PROPYLAMINO-BENZOIC ACID
- 3-nitro-4-n-propylaminobenzoic acid
- 3-nitro-N4-propylaminobenzoic acid
- 4-propylamino-3-nitro-benzoic acid
- FT-0681498
- CHEMBL236011
- PD047831
- OVDGUTHABMXVMI-UHFFFAOYSA-N
- Z55985167
- SB79758
- Oprea1_580126
- GTPL5801
- compound 5c [PMID: 17931863]
- Q27073867
- EN300-26028303
- 3-NITRO-4-PROPYLAMINO-BENZOICACID
- AKOS000215630
- DTXSID60471055
- AKOS015965521
- SR-01000575238-1
- A866990
- SR-01000575238
- 68740-31-8
- 3-nitro-4-propylaminobenzoic acid
- EU-0029307
- 3-nitro-4-(propylamino)benzoicacid
- 4-(n-propyl)amino-3-nitrobenzoic acid
- 3-nitro-4-(propylamino)-benzoic acid
- SCHEMBL2688335
-
- MDL: MFCD02089273
- InChIKey: OVDGUTHABMXVMI-UHFFFAOYSA-N
- Inchi: InChI=1S/C10H12N2O4/c1-2-5-11-8-4-3-7(10(13)14)6-9(8)12(15)16/h3-4,6,11H,2,5H2,1H3,(H,13,14)
- SMILES: CCCNC1=C(C=C(C=C1)C(=O)O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 224.08000
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 5
- Monoisotopic Mass: 224.07970687g/mol
- Heavy Atom Count: 16
- Complexity: 264
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.7
- Topological Polar Surface Area: 95.2Ų
Experimental Properties
- LogP: 2.71110
- PSA: 95.15000
3-Nitro-4-(propylamino)benzoic acid Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00G0TP-50mg |
3-NITRO-4-PROPYLAMINO-BENZOIC ACID |
68740-31-8 | 95% | 50mg |
$138.00 | 2024-04-22 | |
A2B Chem LLC | AH46765-50mg |
3-NITRO-4-PROPYLAMINO-BENZOIC ACID |
68740-31-8 | 95% | 50mg |
$104.00 | 2024-04-19 | |
Aaron | AR00G121-50mg |
3-NITRO-4-PROPYLAMINO-BENZOIC ACID |
68740-31-8 | 95% | 50mg |
$115.00 | 2025-02-14 | |
Alichem | A019093746-1g |
3-Nitro-4-(propylamino)benzoic acid |
68740-31-8 | 95% | 1g |
$400.00 | 2023-09-01 | |
Ambeed | A414133-1g |
3-Nitro-4-(propylamino)benzoic acid |
68740-31-8 | 95+% | 1g |
$319.0 | ||
Crysdot LLC | CD12042834-5g |
3-Nitro-4-(propylamino)benzoic acid |
68740-31-8 | 95+% | 5g |
$746 | 2024-07-24 | |
Enamine | EN300-26028303-0.05g |
3-nitro-4-(propylamino)benzoic acid |
68740-31-8 | 95% | 0.05g |
$65.0 | 2024-06-18 | |
Matrix Scientific | 052760-500mg |
3-Nitro-4-(propylamino)benzoic acid |
68740-31-8 | 500mg |
$237.00 | 2023-09-10 |
3-Nitro-4-(propylamino)benzoic acid Related Literature
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Michiko Kimoto,Ichiro Hirao Chem. Soc. Rev., 2020,49, 7602-7626
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Audrey T. Gallagher,Margaret L. Kelty,Jesse G. Park,John S. Anderson,Jarad A. Mason,James P. S. Walsh,Shenell L. Collins,T. David Harris Inorg. Chem. Front., 2016,3, 536-540
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5. In silico prediction of chemical genotoxicity using machine learning methods and structural alerts†Defang Fan,Hongbin Yang,Fuxing Li,Lixia Sun,Peiwen Di,Weihua Li,Yun Tang,Guixia Liu Toxicol. Res., 2018,7, 211-220
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Can-Zhong Lu,Chuan-De Wu,Shao-Fang Lu,Jia-Cheng Liu,Qiang-Jin Wu,Hong-Hui Zhuang,Jin-Shun Huang Chem. Commun., 2002, 152-153
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Anqi Ji,Shuyang Zhang,Samarthya Bhagia,Chang Geun Yoo RSC Adv., 2020,10, 21698-21723
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Xinwu Wang,Yalu Ji,Cao Qiu,Hao Zhang,Lanting Bi,Hengyu Xi,Liancheng Lei,Bing Liu Food Funct., 2022,13, 8509-8523
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Eun Hye Jeong,Ji Hyun Ryu,Hansaem Jeong,Bora Jang,Ho Yeon Lee,Seonki Hong,Haeshin Lee,Hyukjin Lee Chem. Commun., 2014,50, 13616-13616
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:68740-31-8)3-Nitro-4-(propylamino)benzoic acid

Purity:99%
Quantity:1g
Price($):287.0